Cas no 91-36-1 (Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-)
91-36-1 structure
Product Name:Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-
CAS No:91-36-1
MF:C14H10ClNO6S
MW:355.750301837921
CID:813618
PubChem ID:66673
Update Time:2025-04-19
Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-
- 5-[(2-carboxyphenyl)sulfamoyl]-2-chlorobenzoic acid
- 5-[[(2-carboxyphenyl)amino]sulphonyl]-2-chlorobenzoic acid
- NS00039395
- 5-(((2-Carboxyphenyl)amino)sulphonyl)-2-chlorobenzoic acid
- Benzoic acid, 5-(((2-carboxyphenyl)amino)sulfonyl)-2-chloro-
- N-[(3-Carboxy-4-chlorophenyl)sulfonyl]anthranilic acid
- EINECS 202-064-7
- Benzoic acid, 5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-
- GG4YX75MUN
- 5-[[(2-Carboxyphenyl)amino]sulfonyl]-2-chlorobenzoic acid
- DTXSID1059024
- 91-36-1
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- Inchi: 1S/C14H10ClNO6S/c15-11-6-5-8(7-10(11)14(19)20)23(21,22)16-12-4-2-1-3-9(12)13(17)18/h1-7,16H,(H,17,18)(H,19,20)
- InChI Key: XYUBQRPKIVSWKI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)S(NC1C=CC=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 354.9917359g/mol
- Monoisotopic Mass: 354.9917359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 129Ų
Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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